molecular formula C16H21NO2 B2769468 N-(3,3-Dimethyl-2-phenylmethoxycyclobutyl)prop-2-enamide CAS No. 2361656-86-0

N-(3,3-Dimethyl-2-phenylmethoxycyclobutyl)prop-2-enamide

Cat. No. B2769468
M. Wt: 259.349
InChI Key: VLQFEFSXOCPPBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,3-Dimethyl-2-phenylmethoxycyclobutyl)prop-2-enamide , also known by its chemical structure, is an organic compound with the molecular formula C~9~H~15~N~3~O~3~ . Let’s break down its name:



  • N-(3,3-Dimethyl-2-phenylmethoxycyclobutyl) : This part of the name describes the substituents attached to the nitrogen atom. It includes a cyclobutyl ring with a phenyl group and a methoxy group.

  • prop-2-enamide : This indicates that the compound contains an acrylamide moiety (prop-2-enamide).



Molecular Structure Analysis

The compound’s molecular structure consists of a cyclobutyl ring (with 3,3-dimethyl and phenylmethoxy substituents) attached to an acrylamide group. The cyclobutyl ring imparts rigidity, affecting the overall conformation and reactivity.



Chemical Reactions Analysis

N-(3,3-Dimethyl-2-phenylmethoxycyclobutyl)prop-2-enamide can participate in various chemical reactions, including:



  • Hydrolysis : The amide bond can undergo hydrolysis under acidic or basic conditions, yielding the corresponding carboxylic acid and amine.

  • Cyclobutane Ring Opening : The cyclobutane ring may open upon exposure to heat or specific reagents, leading to rearrangement products.

  • Michael Addition : The acrylamide moiety allows for Michael addition reactions with nucleophiles.



Physical And Chemical Properties Analysis


  • Melting Point : The melting point of N-(3,3-Dimethyl-2-phenylmethoxycyclobutyl)prop-2-enamide lies within a specific temperature range.

  • Solubility : The compound’s solubility in various solvents impacts its practical applications.

  • Stability : Stability under different conditions (light, temperature, etc.) is crucial for storage and handling.


Safety And Hazards


  • Toxicity : Assessing the compound’s toxicity is essential for safe handling.

  • Handling Precautions : Researchers should follow safety protocols when working with this compound.


Future Directions

Future research could focus on:



  • Biological Activity : Investigating its potential as a drug candidate.

  • Synthetic Strategies : Developing efficient synthetic routes.

  • Structural Modifications : Exploring derivatives for improved properties.


properties

IUPAC Name

N-(3,3-dimethyl-2-phenylmethoxycyclobutyl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21NO2/c1-4-14(18)17-13-10-16(2,3)15(13)19-11-12-8-6-5-7-9-12/h4-9,13,15H,1,10-11H2,2-3H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VLQFEFSXOCPPBA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CC(C1OCC2=CC=CC=C2)NC(=O)C=C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

259.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,3-Dimethyl-2-phenylmethoxycyclobutyl)prop-2-enamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.